5-Bromo-4-fluoro-1H-benzo[d]imidazol-2-amine

• IUPAC Name: 5-bromo-4-fluoro-1H-benzimidazol-2-amine
• InChI: InChI=1S/C7H5BrFN3/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H3,10,11,12)
• InChI Key: BSANLVGMZCKACT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC(=N2)N)F)Br
• Molecular Formula: C7H5BrFN3
• Molecular Weight: 230.04 g/mol

Description

5-Bromo-4-fluoro-1H-benzo[d]imidazol-2-amine is a compound that belongs to the class of organic compounds known as imidazoles. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed. Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

The imidazole ring shows excellent solubility in water and other polar solvents. The dipole moment, melting point, and boiling point of the imidazole ring is 4.8 D in dioxane, 88.9 ° C, and 267.8 ° C respectively. It possesses intramolecular hydrogen bonding.

Scientific Research Applications

Antimicrobial Activity

5-Bromo-4-fluoro-1H-benzo[d]imidazol-2-amine has been utilized in the synthesis of novel compounds with significant antimicrobial properties. For instance, a series of novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines, synthesized from 2-bromo-1-(1-alkyl-1H-benzo[d]imidazol-2-yl)-1-ethanone, exhibited antibacterial activity comparable to standard antibiotics like Streptomycin and Benzyl penicillin, and antifungal activity against Fluconazole (Reddy & Reddy, 2010).

Synthesis and Characterization

The compound has been used in various synthetic processes. For example, Sun Ducheng synthesized 4-bromo-2-(5,6-dinitro-1H-benzo[d]imidazol-2-yl)phenol through a reaction involving 5-bromo-4-fluoro-1H-benzo[d]imidazol-2-amine, showcasing its utility in the synthesis of complex molecules (Sun Ducheng, 2012).

Drug Discovery

The compound has been instrumental in drug discovery. Chanda et al. used it in microwave-assisted synthesis, creating a diverse library of compounds potentially applicable in various drug discovery programs (Chanda, Maiti, Tseng, & Sun, 2012). Additionally, Zheng et al. developed a DBU-promoted deaminative thiolation reaction of 1H-benzo[d]imidazol-2-amines for synthesizing various 2-thio-1H-benzo[d]imidazoles, which can have applications in organic and medicinal chemistry (Zheng et al., 2022).

Spectroscopic and Crystallographic Analysis

The compound has been used in the spectroscopic characterization and crystallographic elucidation of molecules. Al-Harthy et al. used it for determining the molecular structure of a related compound, providing insights into its tautomeric forms and interaction types (Al-Harthy et al., 2019).

Mechanism of Action

The electron donating moieties on the phenyl ring of these compounds promote the interaction with the active site residues and thus increase the activity.

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed. Therefore, future research could focus on developing new synthesis methods for substituted imidazoles.